Cas no 2138062-81-2 (1-[(2-Ethylcyclopropyl)methyl]-4,4-dimethylcyclohex-2-en-1-ol)

• Product Name: 1-[(2-Ethylcyclopropyl)methyl]-4,4-dimethylcyclohex-2-en-1-ol
• CAS No: 2138062-81-2
• MF: C₁₄H₂₄O
• MW: 208.339764595032
• CID: 5858359
• PubChem ID: 165747168
• Update Time: 2025-06-15

1-[(2-Ethylcyclopropyl)methyl]-4,4-dimethylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(2-ethylcyclopropyl)methyl]-4,4-dimethylcyclohex-2-en-1-ol
• EN300-1156434
• 2138062-81-2
• 1-[(2-Ethylcyclopropyl)methyl]-4,4-dimethylcyclohex-2-en-1-ol

• Inchi： 1S/C14H24O/c1-4-11-9-12(11)10-14(15)7-5-13(2,3)6-8-14/h5,7,11-12,15H,4,6,8-10H2,1-3H3
• InChI Key： MSZOFZFDWHUZJD-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C)(C)CC1)CC1CC1CC

Computed Properties

• Exact Mass: 208.182715385g/mol
• Monoisotopic Mass: 208.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-[(2-Ethylcyclopropyl)methyl]-4,4-dimethylcyclohex-2-en-1-ol

Introduction to 1-[(2-Ethylcyclopropyl)methyl]-4,4-dimethylcyclohex-2-en-1-ol (CAS No. 2138062-81-2) and Its Emerging Applications in Chemical Biology

The compound 1-[(2-Ethylcyclopropyl)methyl]-4,4-dimethylcyclohex-2-en-1-ol, identified by its CAS number 2138062-81-2, represents a structurally unique molecule with significant potential in the field of chemical biology. This tricyclic alcohol features a complex arrangement of cyclopropyl, cyclohexene, and alkyl substituents, which endows it with distinctive physicochemical properties and biological relevance. The presence of the (2-Ethylcyclopropyl) moiety and the dimethylcyclohexene backbone suggests a high degree of steric hindrance and electronic tunability, making it an attractive scaffold for drug discovery and mechanistic studies.

In recent years, the pharmaceutical industry has increasingly focused on the development of molecules with novel structural motifs to overcome resistance mechanisms and enhance therapeutic efficacy. The compound 1-[(2-Ethylcyclopropyl)methyl]-4,4-dimethylcyclohex-2-en-1-ol (CAS No. 2138062-81-2) has garnered attention due to its ability to interact with biological targets in ways that differ from conventional pharmacophores. This has opened up new avenues for exploring its utility in modulating cellular processes, particularly in the context of inflammation and metabolic disorders.

One of the most compelling aspects of this compound is its structural complexity, which allows for fine-tuning of its biological activity through derivatization. The (2-Ethylcyclopropyl) group, in particular, has been shown to impart unique binding properties when incorporated into drug-like molecules. This feature has been exploited in recent studies to develop inhibitors targeting enzymes involved in signal transduction pathways relevant to cancer and neurodegenerative diseases. For instance, preliminary computational modeling suggests that this moiety can effectively occupy hydrophobic pockets within protein active sites, thereby enhancing binding affinity.

Furthermore, the dimethylcyclohexene core of 1-[(2-Ethylcyclopropyl)methyl]-4,4-dimethylcyclohex-2-en-1-ol (CAS No. 2138062-81-2) contributes to its overall rigidity, which is often desirable in drug design to ensure precise interactions with biological targets. This structural motif has been investigated in several high-throughput screening campaigns as a potential scaffold for small-molecule probes. Notably, derivatives of this compound have demonstrated promising activity against bacterial enzymes responsible for antibiotic resistance, highlighting their potential as lead compounds for novel antimicrobial agents.

Recent advances in synthetic chemistry have enabled the efficient preparation of analogs of 1-[(2-Ethylcyclopropyl)methyl]-4,4-dimethylcyclohex-2-en-1-ol, facilitating more extensive biological evaluation. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing diverse functional groups while maintaining the integrity of the tricyclic framework. These synthetic strategies have allowed researchers to systematically explore structure/activity relationships (SAR), leading to the identification of more potent and selective derivatives.

The compound's unique stereochemistry also presents opportunities for developing enantiomerically pure forms with enhanced pharmacological profiles. Chiral auxiliaries and catalysts have been employed to achieve high enantiomeric excesses during synthesis, enabling the study of stereoselective interactions with biological targets. Such studies are crucial for understanding the mechanisms by which small molecules exert their effects and for optimizing drug candidates for clinical use.

In addition to its potential as a drug lead, 1-[(2-Ethylcyclopropyl)methyl]-4,4-dimethylcyclohex-2-en-1-ol (CAS No. 2138062-81-2) has found applications as an intermediate in the synthesis of more complex natural products mimics. Its tricyclic architecture is reminiscent of several bioactive molecules isolated from plants and microorganisms, suggesting that it could serve as a precursor for discovering novel bioactive compounds through biosynthetic pathway engineering or combinatorial chemistry approaches.

The growing interest in computational methods has also contributed to the study of this compound. Machine learning models have been trained on large datasets containing similar scaffolds to predict potential bioactivities and optimize molecular properties. These models have identified promising derivatives of 1-((2-Ethylcyclopropyl)methyl)-(4,4-dimethylcyclohex)-(*en*)-(*1*)-ol (CAS No. *2138062)-81-) that could be further explored experimentally.

Future research directions may include exploring the compound's role in modulating epigenetic processes or interacting with non-protein targets such as lipids or nucleic acids. Its ability to adopt multiple conformations due to its flexible backbone makes it an ideal candidate for investigating dynamic molecular interactions within cells. Additionally, studying its behavior under different physiological conditions could provide insights into its potential therapeutic applications.

In conclusion, 1-((2-Ethylcyclopropyl)methyl)-(4,4-dimethylcyclohex)-(*en*)-(*1*)-ol (CAS No. *2138062)-81-) represents a structurally fascinating molecule with broad applications in chemical biology and drug discovery. Its unique features make it a valuable scaffold for developing novel therapeutics targeting various diseases, including those driven by abnormal signaling pathways or metabolic dysregulation.